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Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771 Get Quote

Essential Guide to Handling Barium Hydroxide
Hydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Barium
hydroxide hydrate in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance.

I. Understanding the Hazards
Barium hydroxide hydrate is a highly corrosive and toxic chemical.[1] It can cause severe

skin burns, eye damage, and respiratory tract irritation.[1][2][3][4] Ingestion is particularly

dangerous and can be fatal.[3][5][6] It is crucial to handle this substance with the utmost care

and appropriate protective equipment.

II. Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Barium
hydroxide hydrate.
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Property Value Reference

Chemical Formula Ba(OH)₂ · xH₂O [2][5]

CAS Number
12230-71-6 (Octahydrate),

22326-55-2 (Monohydrate)
[1][3][6]

Appearance White solid/crystals [1][5][6]

Odor Odorless [5][7]

Oral LD50 (Rat) 308 - 550 mg/kg [1][6][8]

Exposure Limits (TWA) 0.5 mg/m³ (as Ba) [1][3][8]

III. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Barium hydroxide hydrate to minimize

exposure risk.

PPE Category Specific Requirements

Eye and Face Protection
Chemical splash goggles and a face shield are

required.[1][3][7] Do not wear contact lenses.[3]

Hand Protection

Wear chemical-resistant gloves such as nitrile,

neoprene, PVC, or Viton.[1] Double gloving is

recommended.[1]

Body Protection
A fully buttoned, chemical-resistant lab coat or

apron is necessary.[1][3]

Respiratory Protection

Use in a certified chemical fume hood.[1][3] For

situations with potential dust generation, a

NIOSH/MSHA-approved respirator may be

required.[3][7][9]

IV. Standard Operating Procedure for Handling
Barium Hydroxide Hydrate
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This protocol outlines the step-by-step process for safely using Barium hydroxide hydrate in

the laboratory.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[1][3]
Verify that an emergency eyewash station and safety shower are accessible and functional.
[3][7][8]
Designate a specific area for handling Barium hydroxide hydrate.[1]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above before handling the chemical.

3. Handling and Dispensing:

Handle Barium hydroxide hydrate exclusively within the chemical fume hood to minimize
inhalation of dust.[1][3]
Use spark-resistant tools for transferring the solid material.[1]
When preparing solutions, always add Barium hydroxide hydrate to water slowly; never
add water to the chemical to avoid a violent reaction.[1][10]
Keep containers tightly closed when not in use.[1][5][7]

4. Storage:

Store Barium hydroxide hydrate in a cool, dry, well-ventilated area away from incompatible
materials such as acids and metals.[1][11][12]
Use secondary containment, such as a polypropylene tub.[1]
Ensure containers are clearly labeled with the chemical name and associated hazards.[1]

V. Emergency and Disposal Plans
A. Spill Response Protocol
Immediate and correct response to a spill is critical. The following workflow outlines the

necessary steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1257771?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.lewisu.edu/academics/biology/pdf/barium_hydroxide.pdf
https://www.lewisu.edu/academics/biology/pdf/barium_hydroxide.pdf
https://www.basstechintl.com/wp-content/uploads/2014/05/BHM-3-18-14.pdf
https://pim-resources.coleparmer.com/sds/02421.pdf
https://www.benchchem.com/product/b1257771?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.benchchem.com/product/b1257771?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.lewisu.edu/academics/biology/pdf/barium_hydroxide.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.benchchem.com/product/b1257771?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://store.apolloscientific.co.uk/storage/msds/IN1198_msds.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.carlroth.com/medias/SDB-5609-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDE2Nzh8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMzIvaDQ5Lzg5NjkzMjQwNjg4OTQucGRmfDhkMTZmMTMwNTBkNzRmOGE3YzIzN2EzNGJjOWQyY2I1MjU5MDI2YWZhOGQwOTllMGYwZGRlY2Y3MGQ0NzllNzY
https://www.basstechintl.com/wp-content/uploads/2014/05/BHM-3-18-14.pdf
https://www.benchchem.com/product/b1257771?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.fishersci.com/store/msds?partNumber=B46500&productDescription=BARIUM+HYDROXIDE+CERT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-HYDROXIDE-OCTAHYDRATE-CASNO-12230-71-01700-EN.aspx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Spill Size Determination

Small Spill Response Large Spill Response
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Ensure Appropriate PPE is Worn
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Collect in Labeled Waste Container
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Click to download full resolution via product page

Barium Hydroxide Hydrate Spill Response Workflow
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B. First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an eyewash

station.[1][6] Seek immediate medical attention.

[1][2][11]

Skin Contact

Immediately remove all contaminated clothing.

[4][7] Flush the affected skin with large amounts

of water for at least 15 minutes.[1][6] Seek

immediate medical attention.[1][7]

Inhalation

Move the individual to fresh air.[1][4] If breathing

is difficult or has stopped, provide artificial

respiration.[6][7][11] Seek immediate medical

attention.[1][11]

Ingestion

Do NOT induce vomiting.[4][11] If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water or

milk.[6] Seek immediate medical attention.[1][5]

C. Disposal Plan
All waste containing Barium hydroxide hydrate must be treated as hazardous waste.

Collection:

Collect all solid and liquid waste in a dedicated, compatible, and clearly labeled hazardous

waste container.[1] Polyethylene containers are recommended.[1]

Do not mix with other waste streams unless compatibility has been verified.[13]

Labeling:

Attach a completed "Dangerous Waste" or "Hazardous Waste" label to the container

before adding any waste.[1]
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Storage of Waste:

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[1]

Disposal Request:

When the container is full or no longer in use, submit a chemical collection request to your

institution's Environmental Health and Safety (EH&S) department for proper disposal.[1]

Solutions with a pH between 6 and 9 that do not meet other toxicity criteria may potentially

be drain disposed, but this requires evaluation and approval from EH&S.[1] Do not attempt

to neutralize the waste for disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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